Cas no 177574-07-1 (1H-Tetrazole, 5-(1-methyl-1-phenylethyl)-)

• Product Name: 1H-Tetrazole, 5-(1-methyl-1-phenylethyl)-
• CAS No: 177574-07-1
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 1364595
• Update Time: 2024-08-17

1H-Tetrazole, 5-(1-methyl-1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(1-methyl-1-phenylethyl)-
• 2H-Tetrazole, 5-(1-methyl-1-phenylethyl)-

• Inchi： 1S/C10H12N4/c1-10(2,9-11-13-14-12-9)8-6-4-3-5-7-8/h3-7H,1-2H3,(H,11,12,13,14)
• InChI Key： JGXBGMRKCZPGJG-UHFFFAOYSA-N
• SMILES： N1=C(C(C)(C2=CC=CC=C2)C)N=NN1

Computed Properties

• Exact Mass: 188.10636

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 353.2±35.0 °C(Predicted)
• PSA: 54.46
• pka: 4.81±0.10(Predicted)